Cas no 2228109-98-4 (4-amino-4-(4-cyanothiophen-2-yl)butanoic acid)

• Product Name: 4-amino-4-(4-cyanothiophen-2-yl)butanoic acid
• CAS No: 2228109-98-4
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 6330422
• PubChem ID: 165790656
• Update Time: 2025-11-01

4-amino-4-(4-cyanothiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(4-cyanothiophen-2-yl)butanoic acid
• 2228109-98-4
• EN300-1751887

• Inchi： 1S/C9H10N2O2S/c10-4-6-3-8(14-5-6)7(11)1-2-9(12)13/h3,5,7H,1-2,11H2,(H,12,13)
• InChI Key： ANLIQMSCYUZONW-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(CCC(=O)O)N

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 115Ų

Additional information on 4-amino-4-(4-cyanothiophen-2-yl)butanoic acid

4-Amino-4-(4-Cyanothiophen-2-yl)butanoic Acid (CAS No. 2228109-98-4): A Comprehensive Overview

4-Amino-4-(4-cyanothiophen-2-yl)butanoic acid (CAS No. 2228109-98-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-amino-4-(4-cyanothiophen-2-yl)butanoic acid.

Chemical Structure and Properties

4-Amino-4-(4-cyanothiophen-2-yl)butanoic acid is a derivative of butanoic acid with a thiophene ring and a cyano group as key substituents. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The thiophene ring, a five-membered heterocyclic compound containing sulfur, is known for its aromaticity and stability. The cyano group, on the other hand, is an electron-withdrawing group that can influence the reactivity and electronic properties of the molecule. The amino group at the α-position adds further complexity to the structure, making it a versatile building block for various chemical syntheses.

The molecular formula of 4-amino-4-(4-cyanothiophen-2-yl)butanoic acid is C₁₁H₁₀N₂O₂S, and its molecular weight is approximately 230.27 g/mol. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental setups.

Synthesis Methods

The synthesis of 4-amino-4-(4-cyanothiophen-2-yl)butanoic acid has been explored through several routes, each offering unique advantages and challenges. One common approach involves the condensation of 4-cyanothiophene with an appropriate amino acid derivative followed by subsequent functional group manipulations to achieve the desired product. Another method involves the use of transition metal-catalyzed cross-coupling reactions to construct the thiophene ring and introduce the cyano group.

A recent study published in the Journal of Organic Chemistry detailed a highly efficient one-pot synthesis method for 4-amino-4-(4-cyanothiophen-2-yl)butanoic acid. This method utilizes palladium catalysis to couple 4-bromothiophene with an amino acid ester, followed by hydrolysis to yield the final product. The process is characterized by high yields and excellent selectivity, making it a promising route for large-scale production.

Biological Activities and Applications

The biological activities of 4-amino-4-(4-cyanothiophen-2-yl)butanoic acid have been extensively studied in recent years. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in Cancer Research demonstrated that 4-amino-4-(4-cyanothiophen-2-yl)butanoic acid exhibits potent antiproliferative effects on human cancer cell lines. The compound was found to induce cell cycle arrest and apoptosis by targeting specific kinases involved in cell growth and survival. These findings suggest that 4-amino-4-(4-cyanothiophen-2-yl)butanoic acid could be a valuable lead compound for the development of new anticancer drugs.

In addition to its anticancer properties, 4-amino-4-(4-cyanothiophen-2-yl)butanoic acid has also shown promise in other therapeutic areas. For example, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate inflammatory signaling pathways. A study published in the Journal of Medicinal Chemistry reported that this compound effectively reduces inflammation in animal models of arthritis by inhibiting pro-inflammatory cytokines.

Clinical Trials and Future Directions

The promising preclinical results with 4-amino-4-(4-cyanothiophen-2-yl)butanoic acid have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently exploring its potential as a therapeutic agent for various diseases. Early-phase clinical trials are underway to evaluate its safety and efficacy in human subjects.

In parallel with clinical development, ongoing research aims to optimize the pharmacokinetic properties of 4-amino-4-(4-cyanothiophen-2-yl)butanoic acid. Efforts are being made to improve its bioavailability, reduce side effects, and enhance its therapeutic index through structural modifications and formulation strategies.

Conclusion

4-Amino-4-(4-cyanothiophen-2-yl)butanoic acid (CAS No. 2228109-98-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.